2-[3-(4-Ethylphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C19H19NO2
• Molecular Weight: 293.4 g/mol
• IUPAC Name: 2-[(E)-3-(4-ethylphenyl)prop-2-enoyl]-7-(methylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C19H19NO2/c1-3-14-8-10-15(11-9-14)12-13-18(21)16-6-4-5-7-17(20-2)19(16)22/h4-13H,3H2,1-2H3,(H,20,22)/b13-12+
• InChI Key: YTTZEMIZKISWCH-OUKQBFOZSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)/C=C/C(=O)C2=CC=CC=C(C2=O)NC
• SMILES: CCC1=CC=C(C=C1)C=CC(=O)C2=CC=CC=C(C2=O)NC

Description

2-[3-(4-Ethylphenyl)acryloyl]-7-(methylamino)-2,4,6-cycloheptatrien-1-one is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as EMCA or Cycloheptatrienone derivative and has been synthesized using different methods.

Scientific Research Applications

EMCA has been extensively studied for its potential applications in various fields. One of the significant applications of EMCA is in the field of fluorescence microscopy. EMCA has been shown to have excellent photophysical properties, making it an ideal fluorescent probe for imaging biological samples. EMCA has also been studied for its potential use as a sensor for detecting metal ions in solution.

Mechanism of Action

The mechanism of action of EMCA is not fully understood. However, it is believed that EMCA interacts with proteins and nucleic acids, leading to changes in their structure and function. EMCA has been shown to bind to DNA and inhibit its replication, making it a potential anti-cancer agent.
Biochemical and Physiological Effects:
EMCA has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that EMCA can inhibit the growth of cancer cells and induce apoptosis. EMCA has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. In vivo studies have demonstrated that EMCA can reduce the size of tumors in mice, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

EMCA has several advantages for use in lab experiments. It has excellent photophysical properties, making it an ideal fluorescent probe for imaging biological samples. EMCA is also relatively easy to synthesize, and its purity can be improved by recrystallization. However, EMCA has some limitations. It is moderately toxic, and its effects on living organisms are not fully understood.

Future Directions

There are several future directions for research on EMCA. One area of research is to investigate the potential of EMCA as an anti-cancer agent. Further studies are needed to understand the mechanism of action of EMCA and its effects on living organisms. Another area of research is to investigate the potential of EMCA as a sensor for detecting metal ions in solution. EMCA could also be used as a fluorescent probe for imaging biological samples in vivo. Overall, EMCA has significant potential for use in various fields, and further research is needed to fully understand its properties and applications.

Synthesis Methods

EMCA is a complex compound that requires a multistep synthesis process. The synthesis of EMCA involves the reaction of 4-ethylcinnamaldehyde with methylamine and malononitrile in the presence of a catalyst. The reaction proceeds through a Michael addition followed by a Knoevenagel condensation to yield the final product. The yield of EMCA is moderate, and the purity of the compound can be improved by recrystallization.